molecular formula C21H31ClN4O5 B609043 Minesapride CAS No. 1184662-54-1

Minesapride

Cat. No. B609043
CAS RN: 1184662-54-1
M. Wt: 454.95
InChI Key: YNGWOFISMAAXPB-HNNXBMFYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Minesapride is a serotonin receptor agonist and prokinetic agent drug candidate.

Scientific Research Applications

Pharmacokinetics and Safety

Minesapride, a novel 5-hydroxytryptamine 4 (5-HT4) receptor partial agonist, has been the subject of research focusing on its pharmacokinetics and safety. Studies indicate rapid absorption and a half-life of approximately 7 hours, with no significant pharmacokinetic differences observed between elderly and young groups. Notably, no major metabolites of minesapride exceed 10% of the unchanged drug, suggesting no human-specific metabolites and indicating no need for dose adjustment in the elderly population without renal or hepatic impairment (Hamatani et al., 2020).

Efficacy in Irritable Bowel Syndrome with Constipation

Minesapride has been evaluated for its efficacy in treating irritable bowel syndrome with constipation (IBS-C). A randomized controlled trial in Japan found that minesapride increased stool frequency, reduced abdominal and overall IBS-C symptoms, and was well-tolerated. The study highlighted a significant change in the weekly frequency of complete spontaneous bowel movements (CSBMs) in the minesapride groups compared to the placebo group (Fukudo et al., 2020).

properties

CAS RN

1184662-54-1

Product Name

Minesapride

Molecular Formula

C21H31ClN4O5

Molecular Weight

454.95

IUPAC Name

4-amino-5-chloro-N-[[(2S)-4-[[1-(2-hydroxyacetyl)piperidin-4-yl]methyl]morpholin-2-yl]methyl]-2-methoxybenzamide

InChI

InChI=1S/C21H31ClN4O5/c1-30-19-9-18(23)17(22)8-16(19)21(29)24-10-15-12-25(6-7-31-15)11-14-2-4-26(5-3-14)20(28)13-27/h8-9,14-15,27H,2-7,10-13,23H2,1H3,(H,24,29)/t15-/m0/s1

InChI Key

YNGWOFISMAAXPB-HNNXBMFYSA-N

SMILES

COC1=CC(=C(C=C1C(=O)NCC2CN(CCO2)CC3CCN(CC3)C(=O)CO)Cl)N

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

Minesapride

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Minesapride
Reactant of Route 2
Minesapride
Reactant of Route 3
Reactant of Route 3
Minesapride
Reactant of Route 4
Minesapride
Reactant of Route 5
Reactant of Route 5
Minesapride
Reactant of Route 6
Minesapride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.